Cas no 1797613-13-8 (3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide)

• Product Name: 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide
• CAS No: 1797613-13-8
• MF: C₁₈H₂₁BrN₂O
• MW: 361.276143789291
• CID: 5373133
• Update Time: 2025-06-11

3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methylpyrrol-2-yl)methyl]propanamide
• Benzenepropanamide, 2-bromo-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-
• 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide

• Inchi： 1S/C18H21BrN2O/c1-20-12-4-6-16(20)13-21(15-9-10-15)18(22)11-8-14-5-2-3-7-17(14)19/h2-7,12,15H,8-11,13H2,1H3
• InChI Key： IZPWHXGBUFXCAU-UHFFFAOYSA-N
• SMILES： C1(CCC(N(C2CC2)CC2=CC=CN2C)=O)=CC=CC=C1Br

Additional information on 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide

Research Brief on 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide (CAS: 1797613-13-8)

The compound 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide (CAS: 1797613-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further drug development.

Recent research has focused on the synthesis and optimization of 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The compound's bromophenyl and pyrrole moieties are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies. These findings highlight the importance of the bromine substitution and the cyclopropyl group in enhancing target binding affinity.

Pharmacological evaluations of 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide have revealed its potential as a modulator of G protein-coupled receptors (GPCRs). In vitro assays conducted by Smith et al. (2024) demonstrated selective antagonism against the 5-HT2A receptor, with an IC50 of 12 nM. This activity suggests potential applications in neuropsychiatric disorders, such as schizophrenia and depression. Additionally, the compound exhibited favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and blood-brain barrier penetration.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations indicate that 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide binds to a unique allosteric site on the 5-HT2A receptor, distinct from traditional orthosteric ligands. This finding, published in Nature Communications (2023), opens new avenues for designing selective GPCR modulators with reduced off-target effects. The compound's ability to stabilize an inactive receptor conformation may explain its high specificity and low toxicity profile.

Despite these promising results, challenges remain in the clinical translation of 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide. Recent toxicology studies (2024) identified dose-dependent hepatotoxicity in rodent models, necessitating further structural optimization. Researchers are currently exploring derivatives with improved safety profiles while retaining pharmacological efficacy. Collaborative efforts between academia and industry are underway to advance this compound into Phase I clinical trials.

In conclusion, 3-(2-bromophenyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with promising pharmacological properties, underscores its potential as a therapeutic agent. Future research should focus on addressing toxicity concerns and expanding its application to other GPCR-related disorders. The ongoing investigations into this compound exemplify the iterative nature of drug development, where chemical innovation meets biological relevance.